molecular formula C25H29IN2OS B12775782 (2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide CAS No. 63870-45-1

(2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide

Cat. No.: B12775782
CAS No.: 63870-45-1
M. Wt: 532.5 g/mol
InChI Key: OZPMNWSLSANVJN-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

(2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide is a useful research compound. Its molecular formula is C25H29IN2OS and its molecular weight is 532.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

63870-45-1

Molecular Formula

C25H29IN2OS

Molecular Weight

532.5 g/mol

IUPAC Name

(2E)-3-ethyl-2-[(2Z)-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]butylidene]-5,6-dimethyl-1,3-benzoxazole;iodide

InChI

InChI=1S/C25H29N2OS.HI/c1-6-19(16-25-27(8-3)20-11-9-10-12-23(20)29-25)15-24-26(7-2)21-13-17(4)18(5)14-22(21)28-24;/h9-16H,6-8H2,1-5H3;1H/q+1;/p-1

InChI Key

OZPMNWSLSANVJN-UHFFFAOYSA-M

Isomeric SMILES

CC/C(=C/C1=[N+](C2=CC=CC=C2S1)CC)/C=C/3\N(C4=C(O3)C=C(C(=C4)C)C)CC.[I-]

Canonical SMILES

CCC(=CC1=[N+](C2=CC=CC=C2S1)CC)C=C3N(C4=C(O3)C=C(C(=C4)C)C)CC.[I-]

Origin of Product

United States

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